90-49-3

Pheneturide

In Stock

• CAS RN:
• 90-49-3

• Formula:
• C11H14N2O2

• InChI:
• InChI=1S/C11H14N2O2/c1-2-9(10(14)13-11(12)15)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H3,12,13,14,15)

• InChIKey:
• AJOQSQHYDOFIOX-UHFFFAOYSA-N

• Pheneturide, also known as S-46 and Benuride, is an anticonvulsant, of the ureide class, used to treat epilepsy.

Tetramethylpyrophosphate

• CAS RN:
• 690-49-3

• Formula:
• C4H12O7P2

• InChI:
• InChI=1S/C4H12O7P2/c1-7-12(5,8-2)11-13(6,9-3)10-4/h1-4H3

• InChIKey:
• AXDCOWAMLFDLEP-UHFFFAOYSA-N

• Tetramethylpyrophosphate is a useful research compound. Its molecular formula is C4H12O7P2 and its molecular weight is 234.08 g/mol. The purity is usually 95%.

2,2-Dimethyl-1-(3-methylphenyl)propan-1-one

In Stock

• CAS RN:
• 50390-49-3

• Formula:
• C12H16O

• InChI:
• InChI=1S/C12H16O/c1-9-6-5-7-10(8-9)11(13)12(2,3)4/h5-8H,1-4H3

• InChIKey:
• FIRWPECOXVVSRF-UHFFFAOYSA-N

• 2,2-Dimethyl-1-(3-methylphenyl)propan-1-one is a useful research compound. Its molecular formula is C12H16O and its molecular weight is 176.25 g/mol. The purity is usually 95%.

2-Hydroxy-6-(methoxymethoxy)benzaldehyde

Usually In Stock

• CAS RN:
• 84290-49-3

• Formula:
• C9H10O4

• InChI:
• InChI=1S/C9H10O4/c1-12-6-13-9-4-2-3-8(11)7(9)5-10/h2-5,11H,6H2,1H3

• InChIKey:
• GSHNZOVUGRZEON-UHFFFAOYSA-N

• 2-Hydroxy-6-(methoxymethoxy)benzaldehyde is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.

3-ethyl-4-methoxyaniline

In Stock

• CAS RN:
• 518990-49-3

• Formula:
• C9H13NO

• 3-ethyl-4-methoxyaniline is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.2. The purity is usually 95%.

N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide

In Stock

• CAS RN:
• 306290-49-3

• Formula:
• C20H25N3O3S2

• InChI:
• InChI=1S/C20H25N3O3S2/c1-14-5-10-17-18(13-14)27-20(21-17)22-19(24)15-6-8-16(9-7-15)28(25,26)23-11-3-2-4-12-23/h6-9,14H,2-5,10-13H2,1H3,(H,21,22,24)

• InChIKey:
• FXVCRDABCKUJEW-UHFFFAOYSA-N

• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C20H25N3O3S2 and its molecular weight is 419.56. The purity is usually 95%.

N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,4-dimethoxybenzamide

In Stock

• CAS RN:
• 330190-49-3

• Formula:
• C22H17Cl2NO4

• InChI:
• InChI=1S/C22H17Cl2NO4/c1-28-19-10-7-13(11-20(19)29-2)22(27)25-18-9-8-14(23)12-16(18)21(26)15-5-3-4-6-17(15)24/h3-12H,1-2H3,(H,25,27)

• InChIKey:
• BQHHVOGFHQOCEG-UHFFFAOYSA-N

• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C22H17Cl2NO4 and its molecular weight is 430.28. The purity is usually 95%.

4-[2,2-Dichloro-1-(4-methoxy-3-methylphenyl)vinyl]-1-methoxy-2-methylbenzene

• CAS RN:
• 330990-49-3

• Formula:
• C18H18Cl2O2

• InChI:
• InChI=1S/C18H18Cl2O2/c1-11-9-13(5-7-15(11)21-3)17(18(19)20)14-6-8-16(22-4)12(2)10-14/h5-10H,1-4H3

• InChIKey:
• JXDVVOOGAUSWHZ-UHFFFAOYSA-N

• 4-[2,2-Dichloro-1-(4-methoxy-3-methylphenyl)vinyl]-1-methoxy-2-methylbenzene is a useful research compound. Its molecular formula is C18H18Cl2O2 and its molecular weight is 337.2g/mol. The purity is usually 95%.

(E)-2-cyano-3-[1-(2,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-N-(2-fluorophenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 351190-49-3

• Formula:
• C24H22FN3O

• InChI:
• InChI=1S/C24H22FN3O/c1-15-9-10-23(16(2)11-15)28-17(3)12-19(18(28)4)13-20(14-26)24(29)27-22-8-6-5-7-21(22)25/h5-13H,1-4H3,(H,27,29)/b20-13+

• InChIKey:
• MNYKPIKCHXVBDB-UHFFFAOYSA-N

• (E)-2-cyano-3-[1-(2,4-dimethylphenyl)-2,5-dimethylpyrrol-3-yl]-N-(2-fluorophenyl)prop-2-enamide is a useful research compound. Its molecular formula is C24H22FN3O and its molecular weight is 387.458. The purity is usually 95%.

3-(3-fluorophenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one

Usually In Stock

• CAS RN:
• 872590-49-3

• Formula:
• C22H20FN7O2

• InChI:
• InChI=1S/C22H20FN7O2/c23-16-5-4-8-18(13-16)30-21-20(25-26-30)22(32)29(15-24-21)14-19(31)28-11-9-27(10-12-28)17-6-2-1-3-7-17/h1-8,13,15H,9-12,14H2

• InChIKey:
• PCELZDWEOYQCMT-UHFFFAOYSA-N

• 3-(3-fluorophenyl)-6-(2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C22H20FN7O2 and its molecular weight is 433.447. The purity is usually 95%.

methyl 3-(((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)methyl)-4-methoxybenzoate

In Stock

• CAS RN:
• 893790-49-3

• Formula:
• C21H24N2O5S2

• InChI:
• InChI=1S/C21H24N2O5S2/c1-4-5-12-23-17-8-6-7-9-19(17)30(25,26)22-21(23)29-14-16-13-15(20(24)28-3)10-11-18(16)27-2/h6-11,13H,4-5,12,14H2,1-3H3

• InChIKey:
• BHWMKZHYAZZESW-UHFFFAOYSA-N

• Methyl 3-(((4-butyl-1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-3-yl)thio)methyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C21H24N2O5S2 and its molecular weight is 448.55. The purity is usually 95%.

2'-Carboethoxy-3-(3-methylphenyl)propiophenone

In Stock

• CAS RN:
• 898790-49-3

• Formula:
• C19H20O3

• InChI:
• InChI=1S/C19H20O3/c1-3-22-19(21)17-10-5-4-9-16(17)18(20)12-11-15-8-6-7-14(2)13-15/h4-10,13H,3,11-12H2,1-2H3

• InChIKey:
• OKVVXADCZFGKSB-UHFFFAOYSA-N

• 2'-Carboethoxy-3-(3-methylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H20O3 and its molecular weight is 296.4 g/mol. The purity is usually 95%.

N-(2-fluorobenzyl)butan-2-amine

In Stock

• CAS RN:
• 893590-49-3

• Formula:
• C11H16FN

• InChI:
• InChI=1S/C11H16FN/c1-3-9(2)13-8-10-6-4-5-7-11(10)12/h4-7,9,13H,3,8H2,1-2H3

• InChIKey:
• YMNDDCDZEXRZEW-UHFFFAOYSA-N

• N-(2-fluorobenzyl)butan-2-amine is a useful research compound. Its molecular formula is C11H16FN and its molecular weight is 181.25 g/mol. The purity is usually 95%.

Propoxyphenyl sulfoaildenafil

In Stock

• CAS RN:
• 856190-49-3

• Formula:
• C24H34N6O3S2

• InChI:
• InChI=1S/C24H34N6O3S2/c1-6-8-19-21-22(29(5)28-19)24(34)27-23(26-21)18-12-17(9-10-20(18)33-11-7-2)35(31,32)30-13-15(3)25-16(4)14-30/h9-10,12,15-16,25H,6-8,11,13-14H2,1-5H3,(H,26,27,34)/t15-,16+

• InChIKey:
• MAUZRONCLPZRSZ-IYBDPMFKSA-N

• Propoxyphenyl sulfoaildenafil, also known as Propoxyphenyl sulfoaildenafil, is a useful research compound. Its molecular formula is C24H34N6O3S2 and its molecular weight is 518.695. The purity is usually 95%.

Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate

In Stock

• CAS RN:
• 1030090-49-3

• Formula:
• C21H22N2O4

• InChI:
• InChI=1S/C21H22N2O4/c1-5-27-21(24)19-12-17(15-10-13(2)6-8-16(15)22-19)23-18-11-14(25-3)7-9-20(18)26-4/h6-12H,5H2,1-4H3,(H,22,23)

• InChIKey:
• SRFYQVHGOBXGBS-UHFFFAOYSA-N

• Ethyl 4-[(2,5-dimethoxyphenyl)amino]-6-methylquinoline-2-carboxylate is a useful research compound. Its molecular formula is C21H22N2O4 and its molecular weight is 366.417. The purity is usually 95%.

1-(3-Methylphenyl)piperidin-4-ol

In Stock

• CAS RN:
• 1226190-49-3

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c1-10-3-2-4-11(9-10)13-7-5-12(14)6-8-13/h2-4,9,12,14H,5-8H2,1H3

• InChIKey:
• DIWADYROGRQDDC-UHFFFAOYSA-N

• 1-(3-Methylphenyl)piperidin-4-ol is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.274. The purity is usually 95%.

3-Methoxy-3-methylbutan-1-amine hydrochloride

In Stock

• CAS RN:
• 1454690-49-3

• Formula:
• C6H16ClNO

• InChI:
• InChI=1S/C6H15NO.ClH/c1-6(2,8-3)4-5-7;/h4-5,7H2,1-3H3;1H

• InChIKey:
• HBANCQOCKATSIH-UHFFFAOYSA-N

• 3-Methoxy-3-methylbutan-1-amine hydrochloride is a useful research compound. Its molecular formula is C6H16ClNO and its molecular weight is 153.65. The purity is usually 95%.

N-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl]ethanamine hydrochloride

In Stock

• CAS RN:
• 1268990-49-3

• Formula:
• C9H18ClN3

• InChI:
• InChI=1S/C9H17N3.ClH/c1-5-10-6-9-7(2)11-12(4)8(9)3;/h10H,5-6H2,1-4H3;1H

• InChIKey:
• LETWKMFHIOGSHL-UHFFFAOYSA-N

• N-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl]ethanamine hydrochloride is a useful research compound. Its molecular formula is C9H18ClN3 and its molecular weight is 203.71. The purity is usually 95%.

N-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl]ethanamine hydrochloride

• CAS RN:
• 1007520-32-2; 1268990-49-3

• Formula:
• C9H18ClN3

• InChI:
• InChI=1S/C9H17N3.ClH/c1-5-10-6-9-7(2)11-12(4)8(9)3;/h10H,5-6H2,1-4H3;1H

• InChIKey:
• LETWKMFHIOGSHL-UHFFFAOYSA-N

• N-[(1,3,5-Trimethyl-1H-pyrazol-4-yl)methyl]ethanamine hydrochloride is a useful research compound. Its molecular formula is C9H18ClN3 and its molecular weight is 203.71. The purity is usually 95%.